Cas no 5414-66-4 (Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-)

• Product Name: Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-
• CAS No: 5414-66-4
• MF: C₁₀H₉BrN₄O₂S
• MW: 329.173059225082
• CID: 378744
• PubChem ID: 223199
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-
• 4-amino-N-(5-bromopyrimidin-2-yl)benzenesulfonamide
• 4-amino-N-(5-bromo-pyrimidin-2-yl)-benzenesulfonamide
• AC1L5CDM
• AC1Q6W0J
• AR-1G0864
• NSC10602
• sulfanilic acid-(5-bromo-pyrimidin-2-ylamide)
• Sulfanilsaeure-(5-brom-pyrimidin-2-ylamid)
• SureCN6046849
• NSC 10602
• SCHEMBL6046849
• NSC-10602
• DTXSID10278910
• 4-Amino-N-(5-bromo-2-pyrimidinyl)benzenesulfonamide
• 5414-66-4

• Inchi： 1S/C10H9BrN4O2S/c11-7-5-13-10(14-6-7)15-18(16,17)9-3-1-8(12)2-4-9/h1-6H,12H2,(H,13,14,15)
• InChI Key： MMXGTRPEKVDKHM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 327.96307
• Monoisotopic Mass: 327.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.794
• Boiling Point: 557.1°C at 760 mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.699
• PSA: 97.97
• LogP: 3.35710